2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate

• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol
• IUPAC Name: (Z)-(1,3-dioxoindolizin-4-ium-2-ylidene)-ethoxymethanolate
• InChI: InChI=1S/C11H9NO4/c1-2-16-11(15)8-9(13)7-5-3-4-6-12(7)10(8)14/h3-6H,2H2,1H3
• InChI Key: WLWZOYZZCBWKGM-UHFFFAOYSA-N
• Isomeric SMILES: CCO/C(=C\1/C(=O)C2=CC=CC=[N+]2C1=O)/[O-]
• SMILES: CCOC(=C1C(=O)C2=CC=CC=[N+]2C1=O)[O-]
• Canonical SMILES: CCOC(=O)C1=C([N+]2=CC=CC=C2C1=O)[O-]

Description

2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate, also known as EOI, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical and biological properties. EOI is a heterocyclic compound that contains a nitrogen atom and a carbonyl group, making it a potential candidate for various applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate involves the inhibition of DNA synthesis and cell division, leading to the death of cancer cells. 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate achieves this by binding to the DNA molecule and preventing the replication of genetic material. In addition, 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate also induces apoptosis, a process of programmed cell death, in cancer cells, further contributing to its antitumor activity.
Biochemical and Physiological Effects:
2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of inflammatory responses. 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate in lab experiments is its high potency and selectivity towards cancer cells, which allows for the effective targeting of tumor cells while minimizing damage to healthy cells. However, one of the limitations of using 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate in vivo, which can provide valuable insights into its potential use as a therapeutic agent. Furthermore, the development of novel drug delivery systems for 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate can enhance its bioavailability and efficacy in vivo, paving the way for the development of new cancer therapies and treatments for infectious diseases and inflammatory disorders.

Synthesis Methods

2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate can be synthesized through a multi-step process involving the reaction of indole-3-carboxylic acid with ethyl chloroformate, followed by cyclization with ammonium acetate under acidic conditions. The final product is obtained through the isolation and purification of the resulting 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate crystals.

Scientific Research Applications

2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate has been extensively studied for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells. In addition, 2-(ethoxycarbonyl)-3-oxo-3H-indolizinium-1-olate has also been shown to have antimicrobial and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of infectious diseases and inflammatory disorders.